Methyl 2-(2-acetylimino-6-nitro-1,3-benzothiazol-3-yl)acetate

• IUPAC Name: methyl 2-(2-acetylimino-6-nitro-1,3-benzothiazol-3-yl)acetate
• InChI: InChI=1S/C12H11N3O5S/c1-7(16)13-12-14(6-11(17)20-2)9-4-3-8(15(18)19)5-10(9)21-12/h3-5H,6H2,1-2H3
• InChI Key: VKRNCQPRZANXLN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N=C1N(C2=C(S1)C=C(C=C2)[N+](=O)[O-])CC(=O)OC
• Molecular Formula: C12H11N3O5S
• Molecular Weight: 309.30 g/mol

Description

Methyl 2-(2-acetylimino-6-nitro-1,3-benzothiazol-3-yl)acetate is a chemical compound that has gained significant attention in the field of scientific research. This compound is widely used in the synthesis of various organic compounds due to its unique chemical properties.

Scientific Research Applications

Synthesis and Biological Applications

This compound, along with its derivatives, has been synthesized through various chemical reactions involving thiosemicarbazides, triazoles, and Schiff bases. These compounds have demonstrated potential in pharmacological screenings, showing good antihypertensive α-blocking activity with low toxicity (Abdel-Wahab et al., 2008). Additionally, benzothiazole-imino-benzoic acid ligands and their metal complexes were synthesized and characterized, showing good antimicrobial activity against various bacterial strains (Mishra et al., 2019).

Chemical Characterization and Antimicrobial Activities

Further studies focused on the synthesis and characterization of benzothiazole derivatives, investigating their binding and cleavage activities with DNA, which also revealed potent antibacterial properties (Vamsikrishna et al., 2016). The metal complexes derived from novel benzothiazole Schiff bases displayed significant biological activity, suggesting their potential use in therapeutic applications.

Molecular Docking and Antioxidant Potentials

Metal complexes based on benzothiazole derivatives were subjected to in-vitro antibacterial screening and showed varied antibacterial activities. Molecular docking studies carried out to understand the molecular interaction between these compounds and different bacterial enzymes indicated their potential as novel antimicrobial agents. The antioxidant potentials of these compounds were also evaluated, highlighting their capacity to act as effective radical scavengers (Ekennia et al., 2017).

Aldose Reductase Inhibitors

One study focused on the synthesis of iminothiazolidin-4-one acetate derivatives, which were evaluated as inhibitors for aldehyde and aldose reductase, enzymes implicated in diabetic complications. These derivatives showed promising inhibitory activity, suggesting their potential in developing new treatments for diabetes-related issues (Ali et al., 2012).

Future Directions

The future directions for research on “Methyl 2-(2-acetylimino-6-nitro-1,3-benzothiazol-3-yl)acetate” and similar compounds could involve further exploration of their synthesis, chemical reactions, mechanisms of action, and biological activities. Given the wide range of biological activities of benzothiazole derivatives, these compounds may have potential applications in the development of new therapeutics.

Mechanism of Action

Target of Action

Methyl 2-(2-acetylimino-6-nitro-1,3-benzothiazol-3-yl)acetate is a benzothiazole derivative. Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . The primary target of these compounds is the enzyme DprE1, which plays a crucial role in the biosynthesis of arabinogalactan, an essential component of the cell wall of Mycobacterium tuberculosis .

Mode of Action

The compound interacts with its target, DprE1, inhibiting its function . This interaction disrupts the biosynthesis of arabinogalactan, leading to the weakening of the bacterial cell wall and ultimately, the death of the bacteria .

Biochemical Pathways

The inhibition of DprE1 disrupts the arabinogalactan biosynthesis pathway . Arabinogalactan is a key component of the mycobacterial cell wall, and its disruption leads to a compromised cell wall, affecting the bacteria’s ability to survive and replicate .

Result of Action

The result of the compound’s action is the inhibition of Mycobacterium tuberculosis growth . By inhibiting the function of DprE1 and disrupting the biosynthesis of arabinogalactan, the compound weakens the bacterial cell wall, leading to the death of the bacteria .